Cas no 1795492-92-0 (N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopropanesulfonamide)

• Product Name: N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopropanesulfonamide
• CAS No: 1795492-92-0
• MF: C₁₁H₁₇N₃O₂S₂
• MW: 287.401579618454
• CID: 5370316
• Update Time: 2025-05-20

N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonamide, N-[[1-(2-thiazolyl)-2-pyrrolidinyl]methyl]-
• N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopropanesulfonamide

• Inchi： 1S/C11H17N3O2S2/c15-18(16,10-3-4-10)13-8-9-2-1-6-14(9)11-12-5-7-17-11/h5,7,9-10,13H,1-4,6,8H2
• InChI Key： DGQYYGZMMWIMMI-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCCN2C2=NC=CS2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopropanesulfonamide

Comprehensive Overview of N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopropanesulfonamide (CAS No. 1795492-92-0)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopropanesulfonamide (CAS No. 1795492-92-0) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique thiazole and pyrrolidine moieties, is being extensively studied for its potential applications in targeting various biological pathways. Researchers are particularly intrigued by its structural features, which combine a cyclopropane sulfonamide core with a thiazole-containing pyrrolidine side chain, offering a versatile scaffold for further modifications.

The compound's CAS number 1795492-92-0 is frequently searched in scientific databases, reflecting its relevance in contemporary research. One of the key reasons for this attention is its potential role in modulating enzyme activity, particularly in the context of kinase inhibition and GPCR targeting. These areas are hotspots in drug development, as evidenced by the growing number of publications and patents exploring similar structures. The thiazole ring in this molecule is known to contribute to its binding affinity, while the sulfonamide group enhances its solubility and metabolic stability—a critical factor in pharmacokinetic optimization.

From a synthetic chemistry perspective, N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopropanesulfonamide presents intriguing challenges and opportunities. The incorporation of a cyclopropyl group adjacent to the sulfonamide is a strategic choice, often employed to reduce conformational flexibility and improve target selectivity. This design principle aligns with current trends in fragment-based drug discovery, where small, rigid fragments like cyclopropanes are used to build high-affinity ligands. Moreover, the pyrrolidine-thiazole linkage is a recurring motif in bioactive molecules, further underscoring the compound's potential utility.

In the context of AI-driven drug discovery, compounds like CAS No. 1795492-92-0 are increasingly being analyzed through computational models to predict their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. This approach is gaining traction as researchers seek to accelerate the identification of promising candidates. The molecular weight and logP of this compound suggest favorable drug-like properties, making it a viable candidate for further preclinical studies. Additionally, its structural similarity to known heterocyclic sulfonamides used in oncology and neurology has sparked interest in repurposing strategies.

The demand for high-purity reference standards of this compound has also risen, particularly among contract research organizations (CROs) and academic labs. Analytical techniques such as HPLC, LC-MS, and NMR are routinely employed to characterize its purity and stability. Given the increasing emphasis on green chemistry, synthetic routes for N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopropanesulfonamide are being optimized to minimize waste and improve yield—a topic frequently discussed in recent literature.

Another area of exploration is the compound's potential in combination therapies, where its mechanism of action could complement existing drugs. For instance, its sulfonamide group might synergize with other agents targeting protein-protein interactions, a burgeoning field in precision medicine. This aligns with the broader shift toward personalized therapeutics, where multi-target approaches are gaining prominence.

In summary, N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}cyclopropanesulfonamide (CAS No. 1795492-92-0) represents a compelling case study in modern drug design. Its multifaceted chemistry, coupled with its potential applications in kinase modulation and fragment-based discovery, positions it as a valuable tool for researchers. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about next-generation therapeutics and rational drug design.